Ethyl N-(3-(2-(4-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)piperazino)-5-(trifluoromethyl)anilino)-2-cyanoacryloyl)carbamate

• IUPAC Name: ethyl N-[(E)-3-[2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-5-(trifluoromethyl)anilino]-2-cyanoprop-2-enoyl]carbamate
• InChI: InChI=1S/C24H21ClF6N6O3/c1-2-40-22(39)35-21(38)14(11-32)12-33-18-10-15(23(26,27)28)3-4-19(18)36-5-7-37(8-6-36)20-17(25)9-16(13-34-20)24(29,30)31/h3-4,9-10,12-13,33H,2,5-8H2,1H3,(H,35,38,39)/b14-12+
• InChI Key: HMALZPTWSXAQEG-WYMLVPIESA-N
• Canonical SMILES: CCOC(=O)NC(=O)C(=CNC1=C(C=CC(=C1)C(F)(F)F)N2CCN(CC2)C3=C(C=C(C=N3)C(F)(F)F)Cl)C#N
• Isomeric SMILES: CCOC(=O)NC(=O)/C(=C/NC1=C(C=CC(=C1)C(F)(F)F)N2CCN(CC2)C3=C(C=C(C=N3)C(F)(F)F)Cl)/C#N
• Molecular Formula: C24H21ClF6N6O3
• Molecular Weight: 590.9 g/mol

Description

Ethyl N-(3-(2-(4-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)piperazino)-5-(trifluoromethyl)anilino)-2-cyanoacryloyl)carbamate is a useful research compound. Its molecular formula is C24H21ClF6N6O3 and its molecular weight is 590.91. The purity is usually 95%.
BenchChem offers high-quality Ethyl N-(3-(2-(4-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)piperazino)-5-(trifluoromethyl)anilino)-2-cyanoacryloyl)carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl N-(3-(2-(4-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)piperazino)-5-(trifluoromethyl)anilino)-2-cyanoacryloyl)carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

. The presence of the trifluoromethyl group in this compound suggests that it could be used in the development of new drugs.

. This compound could potentially be used in the development of new pesticides or other agricultural chemicals.

. This compound could be used in the synthesis of new materials with unique properties.

. This compound could potentially be used as a label in NMR studies, providing valuable structural information.

, suggesting the potential application of these residues for enhancing interactions at nonpolar interfaces. This could be particularly useful in protein interaction studies.

.